Cas no 1017781-98-4 (2,5-Dimethyl-4,5,6,7-tetrahydrooxazolo4,5-cpyridine)

2,5-Dimethyl-4,5,6,7-tetrahydrooxazolo4,5-cpyridine structure
1017781-98-4 structure
Product Name:2,5-Dimethyl-4,5,6,7-tetrahydrooxazolo4,5-cpyridine
CAS No:1017781-98-4
MF:C8H12N2O
MW:152.193681716919
MDL:MFCD09997826
CID:1130583
PubChem ID:51358616
Update Time:2025-04-20

2,5-Dimethyl-4,5,6,7-tetrahydrooxazolo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

    • 2,5-dimethyl-6,7-dihydro-4h-oxazolo[4,5-c]pyridine
    • 2,5-Dimethyl-4,5,6,7-tetrahydro-oxazolo[4,5-c]pyridine
    • 2,5-Dimethyl-4,5,6,7-tetrahydrooxazolo[4,5-c]pyridine
    • 4,5,6,7-tetrahydro-2,5-dimethylOxazolo[4,5-c]pyridine
    • 4,5,6,7-tetrahydro-2,5-dimethyl- Oxazolo[4,5-c]pyridine
    • Oxazolo[4,5-c]pyridine, 4,5,6,7-tetrahydro-2,5-dimethyl-
    • AKOS006305451
    • 2,5-dimethyl-4H,5H,6H,7H-[1,3]oxazolo[4,5-c]pyridine
    • DB-058689
    • 1017781-98-4
    • SB30179
    • CS-0329864
    • 4,5,6,7-Tetrahydro-2,5-dimethyl-oxazolo[4,5-c]pyridine
    • SCHEMBL8277483
    • 2,5-dimethyl-6,7-dihydro-4H-[1,3]oxazolo[4,5-c]pyridine
    • A897062
    • 2,5-Dimethyl-4,5,6,7-tetrahydrooxazolo4,5-cpyridine
    • MDL: MFCD09997826
    • Inchi: 1S/C8H12N2O/c1-6-9-7-5-10(2)4-3-8(7)11-6/h3-5H2,1-2H3
    • InChI Key: UVUINWPRZKSAHB-UHFFFAOYSA-N
    • SMILES: O1C(C)=NC2=C1CCN(C)C2

Computed Properties

  • Exact Mass: 152.094963011g/mol
  • Monoisotopic Mass: 152.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 29.3Ų

2,5-Dimethyl-4,5,6,7-tetrahydrooxazolo4,5-cpyridine Pricemore >>

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